1-((2-methoxyphenyl)amino)-3-(10H-phenothiazin-10-yl)propan-2-ol oxalate

• IUPAC Name: 1-(2-methoxyanilino)-3-phenothiazin-10-ylpropan-2-ol;oxalic acid
• InChI: InChI=1S/C22H22N2O2S.C2H2O4/c1-26-20-11-5-2-8-17(20)23-14-16(25)15-24-18-9-3-6-12-21(18)27-22-13-7-4-10-19(22)24;3-1(4)2(5)6/h2-13,16,23,25H,14-15H2,1H3;(H,3,4)(H,5,6)
• InChI Key: OPJXEHMKEWGUTB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NCC(CN2C3=CC=CC=C3SC4=CC=CC=C42)O.C(=O)(C(=O)O)O
• Molecular Formula: C24H24N2O6S
• Molecular Weight: 468.5 g/mol

Description

1-((2-methoxyphenyl)amino)-3-(10H-phenothiazin-10-yl)propan-2-ol oxalate, also known as MPP+, is a chemical compound that has been widely researched for its potential applications in scientific research. This compound has been shown to have a range of biochemical and physiological effects, making it a valuable tool for studying various biological processes.

Scientific Research Applications

Synthetic Chemistry Applications

The methodology involving furan-2-yl(phenyl)methanol derivatives, aza-Piancatelli rearrangement, and synthesis of 3,4-dihydro-2H-benzo[b][1,4]thiazine or oxazine derivatives showcases the potential for creating complex molecular architectures from simpler precursors. Such strategies are crucial for developing novel compounds with potential applications in medicinal chemistry and materials science (B. Reddy et al., 2012).

Pharmacological Significance

Research into the synthesis and reactions of certain methoxyphenyl derivatives indicates the exploration of these compounds for their biological activities. Studies focusing on creating derivatives with enhanced biological activity through structural modifications of the methoxyphenyl moiety suggest potential pharmacological applications (E. V. Pimenova et al., 2003).

Material Science and Sensitization

The design and synthesis of new phenothiazine organic dyes containing thiophene for application in dye-sensitized solar cells (DSSCs) underscore the relevance of structurally related compounds in energy conversion technologies. These findings highlight the importance of molecular engineering in the development of efficient and stable sensitizers for renewable energy applications (Wenjun Wu et al., 2010).

Bioactive Compound Synthesis

The synthesis and evaluation of novel benzoxazine and aminomethyl derivatives from eugenol, along with their biological activity assessment, demonstrate the compound's potential in discovering new bioactive molecules. Such research is pivotal for developing new therapeutic agents and understanding the relationship between molecular structure and biological activity (Marcellino Rudyanto et al., 2014).